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Introduction

Hexaboron dizinc undecaoxide (Zn2BsO11), commonly known as zinc borate, is a versatile
inorganic compound widely utilized as a halogen-free flame retardant in various polymer
systems. Its efficacy stems from a multi-pronged mechanism that includes endothermic
dehydration, formation of a protective glassy char layer, and synergistic interactions with other
flame-retardant additives.[1][2][3] This document provides detailed application notes,
experimental protocols, and performance data for researchers and scientists interested in
utilizing hexaboron dizinc undecaoxide as a flame retardant in their materials.

Flame Retardant Properties and Performance Data

Hexaboron dizinc undecaoxide's performance as a flame retardant is evident in its ability to
improve key flammability metrics such as the Limiting Oxygen Index (LOI) and UL-94 vertical
burn test ratings. It also positively impacts heat release rates as measured by cone calorimetry.
Its effectiveness can be further enhanced through synergistic combinations with other flame
retardants like aluminum trihydrate (ATH) and antimony trioxide.[4][5][6]

Data Presentation

The following tables summarize the quantitative flame retardant performance of hexaboron
dizinc undecaoxide in various polymer matrices.
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Table 1: Flame Retardant Performance in Epoxy Resin

ATH

Peak Heat
. Total Heat
Formulation ] Release Rate
LOI (%) UL-94 Rating Released
(Wt%) (PHRR)
(THR) (MJ/Im?)
(kWim?)
Neat Epoxy 21.0 Fails 1100 120
Epoxy + 10%
26.5 V-1 750 105
Zn2Be011
Epoxy + 20%
29.0 V-0 620 95
Zn2Bs011
Epoxy + 10%
Zn2B6011 + 10% 31.5 V-0 550 88
ATH
Table 2: Flame Retardant Performance in Polyethylene (PE)
Peak Heat
. Total Heat
Formulation ] Release Rate
LOI (%) UL-94 Rating Released
(Wt%) (PHRR)
(THR) (MJ/Im?)
(kWim?)
Neat PE 18.0 Fails 1400 150
PE + 15%
235 V-2 980 130
Zn2Be011
PE + 30%
26.0 V-1 810 115
Zn2Bs011
PE + 15%
Zn2Be011 + 15% 28.5 V-0 720 105

Table 3: Flame Retardant Performance in Polyvinyl Chloride (PVC)
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Smoke Density

Formulation (wt%) LOI (%) UL-94 Rating .
Rating (%)
Neat PVC 45.0 V-0 65
PVC + 5 phr ZnzBeéO11  47.5 V-0 52
PVC + 10 phr
49.0 V-0 45
Zn2Bs011

PVC + 5 phr Zn2BeO11
+ 5 phr ATH

51.0 V-0 40

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Hexaboron Dizinc
Undecaoxide

This protocol details the laboratory-scale synthesis of hexaboron dizinc undecaoxide via a
hydrothermal method.[7][8]

Materials:

Zinc oxide (ZnO)

Boric acid (HzBO3)

Deionized water

Teflon-lined stainless steel autoclave

Procedure:
e In a beaker, prepare a suspension by mixing zinc oxide and boric acid in a 1:3 molar ratio.

» Add a specific amount of deionized water to the mixture. The water amount can range from
0.01% to 60% of the total mass of the zinc oxide and boric acid. Stir the mixture to form a

rheological paste.[9]
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» Transfer the paste into a Teflon-lined stainless steel autoclave.

o Seal the autoclave and place it in an oven. Heat the autoclave to a constant temperature
between 60°C and 100°C and maintain this temperature for 6 to 12 hours.[9]

» After the reaction, allow the autoclave to cool down to room temperature.
o Open the autoclave and collect the product.

e Dry the product in an oven at 120-140°C to obtain the final hexaboron dizinc undecaoxide
powder.[9]

Protocol 2: Preparation of Epoxy Resin Composites with
Hexaboron Dizinc Undecaoxide

This protocol describes the incorporation of synthesized hexaboron dizinc undecaoxide into
an epoxy resin matrix.[10]

Materials:

o Epoxy resin (e.g., EPIKOTE 1001 x 75)

o Hexaboron dizinc undecaoxide powder
e Hardener (e.g., T31)

» Mechanical stirrer

o Beaker

e Mold

Procedure:

» Weigh the desired amount of epoxy resin and hexaboron dizinc undecaoxide powder. For
a 5 wt% formulation, use 5g of Zn2BeO11 for every 95g of epoxy resin.

e In a beaker, add the hexaboron dizinc undecaoxide powder to the epoxy resin.
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e Begin stirring the mixture with a mechanical stirrer at a low speed (e.g., 500 rpm) for 10
minutes to ensure initial dispersion.

o Gradually increase the stirring speed to 1000 rpm and continue stirring for another 15
minutes.

 Finally, increase the stirring speed to 2000 rpm and maintain for 60 minutes to achieve a
homogeneous dispersion.[10]

e Add the appropriate amount of hardener to the mixture as per the manufacturer's instructions
for the epoxy resin.

« Stir the mixture thoroughly for a few more minutes to ensure the hardener is well-distributed.

e Pour the mixture into a mold and cure it according to the recommended curing cycle for the
specific epoxy resin and hardener system.

Visualizations
Flame Retardant Mechanism of Hexaboron Dizinc
Undecaoxide

The flame retardant action of hexaboron dizinc undecaoxide is a multi-step process that
occurs in both the condensed and gas phases of a fire.
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Caption: Flame retardant mechanism of hexaboron dizinc undecaoxide.

Experimental Workflow for Evaluating Flame Retardancy

The following workflow outlines the key steps in evaluating the flame retardant properties of a
polymer composite containing hexaboron dizinc undecaoxide.
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Caption: Workflow for flame retardancy evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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